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Compound Name: 1,4-Dimethylcyclohexanol

Cat. No.: B1605839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dimethylcyclohexanol is a substituted cycloalkanol that serves as a valuable building

block in organic synthesis. Its rigid cyclohexane framework and the presence of a tertiary

alcohol functional group make it an interesting scaffold for the development of new chemical

entities. The stereochemistry of the methyl groups and the hydroxyl group significantly

influences the physical and chemical properties of its isomers. This guide provides a

comprehensive overview of the fundamental properties of 1,4-dimethylcyclohexanol, focusing

on its structure, stereoisomerism, physicochemical properties, synthesis, and spectroscopic

characterization.

Structure and Stereochemistry
1,4-Dimethylcyclohexanol is characterized by a cyclohexane ring substituted with a hydroxyl

group and a methyl group on the same carbon atom (C1) and another methyl group at the C4

position. This substitution pattern gives rise to two diastereomers: cis-1,4-
dimethylcyclohexanol and trans-1,4-dimethylcyclohexanol. The spatial arrangement of the

substituents in the chair conformation of the cyclohexane ring is crucial for their relative stability

and reactivity.

In cis-1,4-dimethylcyclohexanol, the methyl group at C4 and the hydroxyl group at C1 are on

the same side of the ring. In the most stable chair conformation, the C4-methyl group will
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preferentially occupy the equatorial position to minimize steric strain. Consequently, the C1-

hydroxyl group will be in an axial position, and the C1-methyl group will be in an equatorial

position.

In trans-1,4-dimethylcyclohexanol, the methyl group at C4 and the hydroxyl group at C1 are

on opposite sides of the ring. In its most stable chair conformation, both the C4-methyl group

and the C1-hydroxyl group can occupy equatorial positions, leading to a more stable

arrangement compared to the cis isomer. The C1-methyl group will be in the axial position.

Caption: Chair conformations of cis- and trans-1,4-dimethylcyclohexanol.

Physical Properties
The physical properties of 1,4-dimethylcyclohexanol are influenced by its molecular weight

and the stereochemistry of its isomers. The following table summarizes key physical properties.

Property Value

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~170-172 °C

Solubility
Soluble in organic solvents, limited solubility in

water.

Chemical Properties and Reactivity
As a tertiary alcohol, 1,4-dimethylcyclohexanol exhibits characteristic reactivity. The hydroxyl

group can participate in various reactions, although steric hindrance from the adjacent methyl

group can influence reaction rates.

Oxidation: Tertiary alcohols are generally resistant to oxidation under standard conditions (e.g.,

using chromic acid or potassium permanganate) because they lack a hydrogen atom on the

carbon bearing the hydroxyl group.[1][2][3] Cleavage of a carbon-carbon bond is required for

oxidation to occur, which necessitates harsh reaction conditions.[1]
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Esterification: 1,4-Dimethylcyclohexanol can undergo esterification with carboxylic acids or

their derivatives, such as acid chlorides, to form the corresponding esters. The reaction with

acid chlorides is typically faster and more efficient, especially for sterically hindered tertiary

alcohols.[4][5][6][7]
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1,4-Dimethylcyclohexanol

1,4-Dimethylcyclohexyl acetate

Pyridine

Acetyl Chloride

HCl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Drying
(e.g., Anhydrous MgSO4)

Purification
(e.g., Distillation or Chromatography)

Product: 1,4-Dimethylcyclohexanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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